4-isopropyl-1-(2-methoxyphenyl)-7-((pyridin-2-ylmethyl)thio)-1H-pyrazolo[3,4-d]pyridazine

• IUPAC Name: 1-(2-methoxyphenyl)-4-propan-2-yl-7-(pyridin-2-ylmethylsulfanyl)pyrazolo[3,4-d]pyridazine
• InChI: InChI=1S/C21H21N5OS/c1-14(2)19-16-12-23-26(17-9-4-5-10-18(17)27-3)20(16)21(25-24-19)28-13-15-8-6-7-11-22-15/h4-12,14H,13H2,1-3H3
• InChI Key: CIDFYVOLTPMSPG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=NN=C(C2=C1C=NN2C3=CC=CC=C3OC)SCC4=CC=CC=N4
• Molecular Formula: C21H21N5OS
• Molecular Weight: 391.5 g/mol
• CAS No.: 1105204-94-1

Description

4-Isopropyl-1-(2-methoxyphenyl)-7-((pyridin-2-ylmethyl)thio)-1H-pyrazolo[3,4-d]pyridazine is a heterocyclic compound featuring a pyrazolo[3,4-d]pyridazine core. This bicyclic system consists of a pyrazole fused to a pyridazine ring, with nitrogen atoms at positions 1, 2, 4, and 6 of the pyridazine moiety. Key structural features include:

• Position 1: A 2-methoxyphenyl substituent, contributing steric bulk and electron-donating properties via the methoxy group.
• Position 4: An isopropyl group, enhancing lipophilicity.

Biological Activity

The compound 4-isopropyl-1-(2-methoxyphenyl)-7-((pyridin-2-ylmethyl)thio)-1H-pyrazolo[3,4-d]pyridazine , also known as EVT-3349209, is a member of the pyrazolo[3,4-d]pyridazine family. This compound has garnered attention for its potential biological activities, particularly in medicinal chemistry. This article reviews the biological activity of this compound, focusing on its mechanisms of action, potential therapeutic applications, and relevant case studies.

Molecular Structure

The molecular formula of EVT-3349209 is C$_{18}$H$_{20}$N$_{4}$O$_{1}$S. The structure features a pyrazolo[3,4-d]pyridazine core with various substituents that enhance its biological activity.

Component	Description
Core Structure	Pyrazolo[3,4-d]pyridazine
Substituents	Isopropyl group, methoxyphenyl group, pyridin-2-ylmethylthio group

The precise mechanism of action for EVT-3349209 remains to be fully elucidated; however, it is believed to interact with specific biological targets such as kinases and receptors involved in signaling pathways. Compounds within this class have shown potential inhibitory effects on various kinases, suggesting applications in cancer therapy and other diseases characterized by abnormal kinase activity.

Cytotoxicity and Antitumor Activity

Recent studies have demonstrated that derivatives of pyrazolo[3,4-d]pyridazines exhibit significant cytotoxic effects against various cancer cell lines. For instance:

• Cytotoxicity Data :
  • MCF7 (breast cancer): GI$_{50}$ = 3.79 µM
  • SF-268 (brain cancer): TGI$_{50}$ = 12.50 µM
  • NCI-H460 (lung cancer): LC$_{50}$ = 42.30 µM .

These findings indicate that EVT-3349209 and similar compounds may serve as effective agents in targeting cancer cells.

Inhibition of Kinases

Research indicates that compounds in the pyrazolo[3,4-d]pyridazine class can inhibit key kinases involved in tumorigenesis. For example:

• Aurora-A Kinase Inhibition : A related compound demonstrated IC$_{50}$ values as low as 0.16 µM against Aurora-A kinase, showcasing its potential as an anticancer agent .

Study 1: Anticancer Potential

A study evaluated the anticancer effects of several pyrazolo derivatives against multiple cell lines. Among them, one derivative showed promising results with an IC$_{50}$ value of 0.01 µM against the MCF7 cell line and 0.03 µM against NCI-H460 cells . This highlights the potential for EVT-3349209 to be developed further as a targeted cancer therapy.

Study 2: Kinase Targeting

Another research focused on the interaction of pyrazolo derivatives with kinases. The study found that certain substitutions on the pyrazole ring significantly enhanced binding affinity to the kinase hinge region, which is critical for developing selective inhibitors for therapeutic use .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Core Heterocyclic System Variations

The pyrazolo[3,4-d]pyridazine scaffold differentiates this compound from analogs with pyrimidine or triazolopyrimidine cores:

Compound Name	Core Structure	Key Structural Features
Main Compound	Pyrazolo[3,4-d]pyridazine	Fused pyrazole-pyridazine; 7-thioether
Pyrazolo[3,4-d]pyrimidines (e.g., compound 2)	Pyrazolo[3,4-d]pyrimidine	Pyrimidine ring (N at 1,3,5 vs. 1,2,4,6)
Pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidines	Triazolopyrimidine	Additional triazole ring; isomerization-prone

Substituent Effects

Substituent variations at positions 1 and 7 significantly impact physicochemical and biological properties:

Compound Name	Position 1 Substituent	Position 7 Substituent	Molecular Formula	Molar Mass (g/mol)
Main Compound	2-Methoxyphenyl	(Pyridin-2-ylmethyl)thio	C₁₉H₂₀N₆OS	380.47
4-Isopropyl-1-phenyl-1H-pyrazolo[3,4-d]pyridazine-7-thiol	Phenyl	Thiol (-SH)	C₁₄H₁₄N₄S	270.35
5-(3,5-Dimethylphenyl)-2-isopropylpyrazolo[1,5-a]pyrimidin-7(4H)-one	3,5-Dimethylphenyl	Ketone (-C=O)	C₁₇H₁₈N₄O	294.35

• Position 7 : The (pyridin-2-ylmethyl)thio group introduces a bulkier, aromatic side chain compared to thiol (-SH) or ketone (-C=O) groups, likely enhancing solubility and target affinity .

Physicochemical and Functional Implications

• Lipophilicity: The isopropyl and methoxyphenyl groups in the main compound suggest higher logP values compared to phenyl or pyrimidinone derivatives, favoring membrane permeability .
• Hydrogen Bonding: The pyridine ring in the thioether side chain provides hydrogen bond acceptors, contrasting with the thiol’s donor capacity or the ketone’s acceptor role in pyrimidinones .
• Stability : Thioethers are generally more stable than thiols (-SH), reducing oxidative degradation risks compared to the thiol analog in .

Q & A

Q. What are the established synthetic routes for this compound, and how do reaction parameters influence yield?

The synthesis typically involves multi-step pathways, including:

• Step 1: Condensation of substituted hydrazines with β-diketones or aldehydes to form the pyrazolo[3,4-d]pyridazine core .
• Step 2: Introduction of the pyridin-2-ylmethylthio group via nucleophilic aromatic substitution (NAS) or coupling reactions .
• Critical parameters: Solvent polarity (e.g., DMF vs. ethanol), temperature (80–120°C for cyclization), and catalyst choice (e.g., K₂CO₃ for deprotonation) significantly affect yields. For example, polar aprotic solvents enhance NAS regioselectivity .

Table 1: Yield Optimization in Key Steps

Step	Solvent	Temp (°C)	Catalyst	Yield (%)
Cyclization	Ethanol	80	H₂SO₄	45–55
Thioether formation	DMF	100	K₂CO₃	60–70

Q. Which spectroscopic methods are most reliable for structural validation?

• ¹H/¹³C NMR: Assign methoxy (δ 3.8–4.0 ppm), isopropyl (δ 1.2–1.4 ppm), and pyridyl protons (δ 7.5–8.5 ppm) .
• Mass Spectrometry (HRMS): Confirm molecular weight (e.g., [M+H]⁺ expected for C₂₃H₂₄N₆O₂S: 479.1684) .
• IR: Stretching frequencies for C=S (∼650 cm⁻¹) and aryl ethers (∼1250 cm⁻¹) .

Advanced Research Questions

Q. How can contradictions in spectral data (e.g., unexpected downfield NMR shifts) be resolved?

• 2D NMR (COSY, HSQC): Resolve overlapping signals from the pyridazine core and aromatic substituents .
• Computational modeling: Density Functional Theory (DFT) predicts chemical shifts and verifies tautomeric forms (e.g., pyridyl vs. thioether conformers) .
• Example: A downfield shift in the pyridyl protons may indicate π-stacking interactions, validated via NOESY .

Q. What strategies improve regioselectivity during thioether group installation?

• Protecting groups: Temporarily block reactive sites (e.g., methoxy or pyridyl nitrogen) to direct substitution to C-7 .
• Metal-mediated coupling: Use Pd catalysts for Suzuki-Miyaura coupling with pre-functionalized thiol precursors .
• Solvent effects: High-polarity solvents (e.g., DMSO) stabilize transition states for NAS at C-7 over C-3 .

Q. How do substituent electronic effects modulate reactivity in nucleophilic substitutions?

• Electron-donating groups (e.g., methoxy): Activate the pyridazine ring for NAS at C-7 by increasing electron density .
• Steric hindrance: Isopropyl groups at C-4 reduce accessibility at adjacent positions, favoring regioselectivity .

Table 2: Substituent Effects on Reactivity

Substituent	Position	Electronic Effect	Reactivity Trend
2-Methoxy	C-1	Donating (via resonance)	Activates C-7 for NAS
Isopropyl	C-4	Steric bulk	Reduces side reactions at C-3

Q. What in vitro assays are suitable for evaluating kinase inhibition potential?

• Enzymatic assays: Measure IC₅₀ against kinases (e.g., JAK2 or CDKs) using fluorescence-based ADP-Glo™ assays .
• Docking studies: Align the compound’s structure with kinase ATP-binding pockets (e.g., PyMOL or AutoDock) to predict binding motifs .
• Cellular assays: Test antiproliferative activity in cancer cell lines (e.g., MCF-7) with dose-response curves .

Methodological Considerations

• Purification challenges: Use preparative HPLC with C18 columns (MeCN/H₂O gradient) to isolate polar byproducts .
• Stability tests: Monitor degradation under accelerated conditions (40°C/75% RH) via LC-MS to identify hydrolytic cleavage sites .